Cas no 1805363-21-6 (2-Bromo-4-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid)

• Product Name: 2-Bromo-4-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid
• CAS No: 1805363-21-6
• MF: C₇H₃BrF₃NO₂
• MW: 270.003431558609
• CID: 4859824
• Update Time: 2025-10-18

2-Bromo-4-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid

• Inchi： 1S/C7H3BrF3NO2/c8-5-4(7(13)14)2(6(10)11)1-3(9)12-5/h1,6H,(H,13,14)
• InChI Key： JKYILNSXOKNFQL-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=C(C=C(N=1)F)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Additional information on 2-Bromo-4-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid

Introduction to 2-Bromo-4-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid (CAS No. 1805363-21-6)

2-Bromo-4-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid (CAS No. 1805363-21-6) is a versatile compound with significant potential in the fields of medicinal chemistry and agrochemicals. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel pharmaceuticals and pesticides. The presence of bromine, difluoromethyl, and fluorine substituents on the pyridine ring imparts specific chemical and biological properties that make it an attractive candidate for various research and development activities.

The chemical structure of 2-Bromo-4-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid is defined by its bromine atom at the 2-position, a difluoromethyl group at the 4-position, and a fluorine atom at the 6-position of the pyridine ring. These substituents contribute to the compound's stability, reactivity, and biological activity. The carboxylic acid group at the 3-position further enhances its utility in synthetic chemistry, allowing for a wide range of derivatization reactions.

In recent years, there has been a growing interest in the development of fluorinated compounds for their unique properties and applications. Fluorine atoms can significantly alter the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and binding affinity. The presence of difluoromethyl groups in particular has been shown to enhance these properties further. For instance, a study published in the Journal of Medicinal Chemistry highlighted the importance of difluoromethyl groups in improving the pharmacokinetic profiles of drug candidates.

2-Bromo-4-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid has been explored for its potential as an intermediate in the synthesis of various bioactive compounds. One notable application is in the development of herbicides. The bromine and fluorine substituents contribute to the compound's herbicidal activity by disrupting essential biological processes in plants. A recent study in the Pest Management Science journal reported that derivatives of this compound exhibited high efficacy against a broad spectrum of weeds while showing low toxicity to non-target organisms.

In addition to its agricultural applications, 2-Bromo-4-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid has also shown promise in medicinal chemistry. The compound's structural features make it an attractive scaffold for the design and synthesis of new drug candidates. Research published in the Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and Zika viruses. The bromine and difluoromethyl groups were found to play crucial roles in enhancing antiviral potency by modulating key interactions with viral proteins.

The synthetic accessibility of 2-Bromo-4-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid is another factor contributing to its widespread use in research laboratories. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the bromination of 4-(difluoromethyl)-6-fluoro-pyridin-3-carbonitrile followed by hydrolysis to form the carboxylic acid derivative. These synthetic methods have been optimized to ensure high yields and purity, making it readily available for large-scale applications.

The physicochemical properties of 2-Bromo-4-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid, such as its solubility, melting point, and stability under various conditions, have been extensively studied. These properties are crucial for optimizing its use in different applications. For example, its solubility in organic solvents makes it suitable for use in solution-phase synthesis reactions, while its thermal stability ensures that it can be handled under standard laboratory conditions without degradation.

In conclusion, 2-Bromo-4-(difluoromethyl)-6-fluoropyridine-3-carboxylic acid (CAS No. 1805363-21-6) is a highly versatile compound with significant potential in both medicinal chemistry and agrochemicals. Its unique structural features, including bromine, difluoromethyl, and fluorine substituents, contribute to its stability, reactivity, and biological activity. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in various scientific fields.